2,3,4,5,6-Pentafluorobenzylidene rhodanine

• Molecular Formula: C10H2F5NOS2
• Molecular Weight: 311.3 g/mol
• IUPAC Name: 5-[(2,3,4,5,6-pentafluorophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H2F5NOS2/c11-4-2(1-3-9(17)16-10(18)19-3)5(12)7(14)8(15)6(4)13/h1H,(H,16,17,18)
• InChI Key: OMQMRJDKPQETSB-UHFFFAOYSA-N
• Canonical SMILES: C(=C1C(=O)NC(=S)S1)C2=C(C(=C(C(=C2F)F)F)F)F

Description

2,3,4,5,6-Pentafluorobenzylidene rhodanine is a useful research compound. Its molecular formula is C10H2F5NOS2 and its molecular weight is 311.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Production of 2-sulpho tetrafluorobenzoic acid ##STR61## and 2-fluorosulphonyl tetrafluorobenzoyl fluoride ##STR62## 38 g of triethylamine were added dropwise to a well stirred suspension of 50 g of rhodanine and 70 g of pentafluorobenzaldehyde in 100 ml of chloroform, the temperature being held below 40° C. by external cooling. After one hour, the solution was washed with dilute HCl, then water. The solvent was removed and the resultant yellow residue recrystallised from IMS/water to give 82 g of 2,3,4,5,6-pentafluorobenzylidene rhodanine having a melting point of 132-135° C.

Synthesis routes and methods II

Procedure details